Cas no 944326-77-6 (4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid)
944326-77-6 structure
Product Name:4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid
CAS No:944326-77-6
MF:C11H16O2S
MW:212.308542251587
CID:2152909
Update Time:2023-08-05
4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-isobutyl-3,5-dimethylthiophene-2-carboxylic acid
- ISTNWBYTRLJCEN-UHFFFAOYSA-N
- 4-Isobutyl-3,5-dimethyl-thiophene-2-carboxylic acid
- 4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid
-
- Inchi: 1S/C11H16O2S/c1-6(2)5-9-7(3)10(11(12)13)14-8(9)4/h6H,5H2,1-4H3,(H,12,13)
- InChI Key: ISTNWBYTRLJCEN-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C)C(=C1C)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Topological Polar Surface Area: 65.5
4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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